Cas no 2138058-33-8 (3-chloro-2-(5-methylthiophen-3-yl)phenol)

• Product Name: 3-chloro-2-(5-methylthiophen-3-yl)phenol
• CAS No: 2138058-33-8
• MF: C₁₁H₉ClOS
• MW: 224.706560850143
• CID: 6239973
• PubChem ID: 165500364
• Update Time: 2025-06-10

3-chloro-2-(5-methylthiophen-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-(5-methylthiophen-3-yl)phenol
• 2138058-33-8
• EN300-1178675

• Inchi： 1S/C11H9ClOS/c1-7-5-8(6-14-7)11-9(12)3-2-4-10(11)13/h2-6,13H,1H3
• InChI Key： QCQIQASYTAVVIM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1=CSC(C)=C1)O

Computed Properties

• Exact Mass: 224.0062638g/mol
• Monoisotopic Mass: 224.0062638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 48.5Ų

Additional information on 3-chloro-2-(5-methylthiophen-3-yl)phenol

Introduction to 3-Chloro-2-(5-Methylthiophen-3-yl)phenol (CAS No. 2138058-33-8)

3-Chloro-2-(5-methylthiophen-3-yl)phenol, with the CAS number 2138058-33-8, is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular structure, which includes a chlorinated phenol moiety and a 5-methylthiophenyl substituent. The combination of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The molecular formula of 3-chloro-2-(5-methylthiophen-3-yl)phenol is C₁₀H₉ClOS, and its molecular weight is 216.69 g/mol. The compound's structure consists of a phenolic ring with a chlorine atom at the 3-position and a thiophene ring substituted with a methyl group at the 5-position. This arrangement provides a balance of hydrophobic and hydrophilic properties, which can be advantageous for optimizing drug-like characteristics such as solubility, permeability, and metabolic stability.

In recent years, the study of 3-chloro-2-(5-methylthiophen-3-yl)phenol has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity, particularly in the areas of anti-inflammatory and antioxidant properties. These activities are attributed to the presence of the phenolic hydroxyl group, which can act as a hydrogen donor in scavenging free radicals, and the thiophene moiety, which contributes to the compound's overall stability and bioavailability.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory effects of 3-chloro-2-(5-methylthiophen-3-yl)phenol. The results demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that 3-chloro-2-(5-methylthiophen-3-yl)phenol could be a potential lead compound for developing new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3-chloro-2-(5-methylthiophen-3-yl)phenol has also shown promise in antioxidant research. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound exhibited strong antioxidant activity, as measured by its ability to inhibit lipid peroxidation in cell cultures. The antioxidant potential of 3-chloro-2-(5-methylthiophen-3-yl)phenol makes it an attractive candidate for preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic properties of 3-chloro-2-(5-methylthiophen-3-yl)phenol have also been extensively studied. Research has shown that this compound has favorable oral bioavailability and metabolic stability, which are crucial factors for its potential use as an orally administered drug. Additionally, studies have indicated that 3-chloro-2-(5-methylthiophen-3-yl)phenol does not exhibit significant toxicity at therapeutic concentrations, further supporting its safety profile.

In conclusion, 3-chloro-2-(5-methylthiophen-3-yl)phenol (CAS No. 2138058-33-8) is a versatile compound with promising therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for treating various diseases.